Cas no 2402830-26-4 (5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide)

• Product Name: 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide
• CAS No: 2402830-26-4
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5463385
• Update Time: 2025-10-30

5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide Chemical and Physical Properties

Names and Identifiers

• 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide
• Z3966944101
• 5-[3-(3-methyl-3H-diazirin-3-yl)propanamido]-N-(pent-4-yn-1-yl)pentanamide

• Inchi： 1S/C15H24N4O2/c1-3-4-6-11-16-13(20)8-5-7-12-17-14(21)9-10-15(2)18-19-15/h1H,4-12H2,2H3,(H,16,20)(H,17,21)
• InChI Key： VNSZNJNLIQHVOS-UHFFFAOYSA-N
• SMILES： O=C(CCC1(C)N=N1)NCCCCC(NCCCC#C)=O

Computed Properties

• Exact Mass: 292.18992602 g/mol
• Monoisotopic Mass: 292.18992602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.38
• XLogP3: 1
• Topological Polar Surface Area: 82.9

Additional information on 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide

Introduction to 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide and Its Significance in Modern Chemical Biology

5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide (CAS No. 2402830-26-4) is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications. This molecule, characterized by its pent-4-ynyl and 3-methyldiazirin-3-yl substituents, represents a fascinating intersection of organic chemistry and biological research. The presence of these functional groups not only imparts distinct chemical properties but also opens up avenues for innovative applications in drug discovery and molecular imaging.

The structure of 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide is meticulously designed to facilitate interactions with biological targets, making it a valuable tool for researchers exploring the complexities of cellular processes. The diazirine moiety, in particular, is well-known for its ability to cross-link with specific biomolecules, enabling the study of protein-protein interactions and post-translational modifications. This property has made it a cornerstone in techniques such as photoaffinity labeling, where the compound can be used to probe the binding sites of enzymes and receptors.

Recent advancements in chemical biology have highlighted the importance of bioconjugation strategies, where small molecules are linked to larger biomolecules to enhance their utility in diagnostic and therapeutic applications. The pent-4-ynyl group in this compound serves as an ideal handle for further functionalization, allowing researchers to attach fluorophores, affinity tags, or other bioactive molecules. This flexibility has led to the development of novel probes for studying dynamic cellular processes, such as protein trafficking and signal transduction pathways.

In the realm of drug discovery, 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide has shown promise as a scaffold for generating lead compounds. Its unique structural motif allows for selective modulation of biological targets, which is crucial for developing drugs with high specificity and low toxicity. The amino group at the N-terminal position provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties. Such modifications are essential for optimizing drug candidates during the preclinical phase of development.

The compound's potential extends beyond its use as a synthetic intermediate. Researchers have leveraged its properties to develop innovative methodologies for studying protein function in living cells. For instance, the combination of photoaffinity labeling with mass spectrometry (PALLMS) has emerged as a powerful technique for identifying interactors of target proteins. By using 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide, researchers can selectively label proteins of interest and then analyze their binding partners using high-resolution mass spectrometry.

Moreover, the growing interest in bioorthogonal chemistry has further highlighted the utility of this compound. Bioorthogonal reactions enable the selective modification of biomolecules in vivo using non-natural substrates that are orthogonal to biological systems. The alkyne group present in 5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide is particularly well-suited for such reactions, allowing for the facile introduction of diverse functional groups into biological systems without disrupting native processes.

Recent studies have demonstrated the application of this compound in developing novel imaging agents. The ability to conjugate fluorophores or other imaging probes to this molecule has opened up possibilities for high-resolution imaging techniques such as fluorescence microscopy and positron emission tomography (PET). These advancements have significant implications for both basic research and clinical diagnostics, offering new tools for visualizing biological processes at the molecular level.

The synthesis of 5-[3-(3-Methyldiazirin-3-ylyl)propanoylamino]-N-pent-4-ylnylpentanamide presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as cross-coupling reactions and transition-metal catalysis play a crucial role in constructing the intricate framework of this molecule. These advances in synthetic chemistry have not only facilitated its production but also paved the way for further modifications and derivatizations.

The versatility of 5-[3-(3-Methyldiazirin-3-ylyl)propanoylamino]-N-pent-4-ylnylpentanamide is further underscored by its application in developing novel therapeutic agents. Researchers have explored its potential as a precursor for small-molecule inhibitors targeting various diseases, including cancer and neurodegenerative disorders. By leveraging its unique structural features, scientists can design molecules that selectively interact with disease-causing proteins or pathways, offering new hope for treating challenging conditions.

In conclusion, 5-[3-(3-Methyldiazirin-3-ylyl)propanoylamino]-N-pent-4-ylnylpentanamide represents a remarkable example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile tool for probing biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration in the coming years.